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Compound of Interest

Compound Name: Photobiotin acetate

Cat. No.: B1591662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of

photobiotin acetate, a versatile tool in molecular and cellular biology. It is designed to equip

researchers with the technical knowledge required for its effective use in labeling nucleic acids

and proteins, identifying molecular interactions, and aiding in drug discovery.

Core Chemical and Physical Properties
Photobiotin acetate is a photoactivatable analog of biotin that enables the non-specific

labeling of various biomolecules upon activation with light.[1][2][3] It is composed of a biotin

moiety, a charged linker arm, and a photoreactive aryl azide group.[3][4] This structure allows

for the covalent attachment to target molecules, facilitating their detection, purification, and

analysis.

A summary of its key quantitative properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₂₃H₃₅N₉O₄S · C₂H₄O₂

Molecular Weight 593.70 g/mol

Appearance Film or powder

Solubility 10 mg/mL in water

Storage Conditions -20°C, protected from light

Photoactivation Wavelength 260-475 nm

Mechanism of Action: Photoactivated Labeling
The utility of photobiotin acetate lies in its photoreactive aryl azide group. Upon exposure to

light within its activation range (260-475 nm), the aryl azide is converted into a highly reactive

aryl nitrene intermediate. This nitrene can then form a covalent bond with nearby molecules,

including proteins and nucleic acids, effectively "labeling" them with biotin. This non-specific

insertion allows for the labeling of molecules that may lack specific reactive groups required by

other labeling methods.
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Mechanism of Photobiotin Acetate Photoactivation and Labeling
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Workflow for Nucleic Acid Probe Labeling with Photobiotin Acetate
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Proximity-Based Labeling for Protein Interaction Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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